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Compound of Interest

Compound Name: 2-Phenylmalononitrile

Cat. No.: B051526

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Phenylmalononitrile, a versatile
chemical compound with significant potential in organic synthesis and pharmaceutical
research. This document covers its physicochemical properties, synthesis, reactivity, biological
activity, and relevant experimental protocols, presenting a valuable resource for professionals
in the field.

Physicochemical Properties

2-Phenylmalononitrile, also known as Phenylmalononitrile, is a white to off-white crystalline
solid.[1] Its core structure consists of a phenyl group attached to a malononitrile framework.[1]
A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference
CAS Number 3041-40-5 [21[3][41[5]
Molecular Formula CoHeN2 [41[5]6]1[71[8]
Molecular Weight 142.16 g/mol [2][5][6]
Melting Point 70.5°C [4]

Boiling Point 249.72°C (rough estimate) [4]

Density 1.1777 (rough estimate) [4]

Flash Point 117.5°C [4]

Vapor Pressure 0.0117 mmHg at 25°C [4]

Storage Temperature 2-8°C, sealed in a dry place [2]

InChi Key OFCTVAYVCDCQDA- 2]

UHFFFAOYSA-N

SMILES N#CC(C#N)clcccccl [3]

Synthesis and Reactivity

A key synthesis method for 2-Phenylmalononitrile is referenced in The Journal of Organic
Chemistry.[5] While various synthetic strategies for related 2-phenylacetonitrile compounds
exist, including dehydrogenative anodic cyanation, specific scalable synthesis protocols for 2-
Phenylmalononitrile would require consulting the primary literature.[9][10]

2-Phenylmalononitrile serves as a valuable intermediate in the synthesis of more complex
molecules.[1] The presence of the nitrile groups allows for a variety of chemical
transformations. For instance, it reacts with hydrazine hydrate to produce 3,5-diamino-4-
phenylpyrazole, a polyfunctional heterocycle that can be further modified to create derivatives
of 2-aminopyrazolo[1,5-a]pyrimidine.[11]

Biological Activity and Mechanism of Action
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2-Phenylmalononitrile has been identified as a nucleophilic agent that functions as a histone
deacetylase (HDAC) inhibitor.[6] Its mechanism of action involves binding to the zinc ion
located in the active site of HDACSs. This binding event prevents the enzyme from catalyzing
the removal of acetyl groups from lysine residues on histones and other proteins.[6] The
inhibition of HDACSs is a significant area of research in cancer therapy, as it can lead to the re-
expression of tumor suppressor genes.[6]

Furthermore, 2-Phenylmalononitrile has been noted for its potential in pharmaceutical
preparations aimed at inhibiting cancer cell growth by targeting proteins involved in
transcriptional regulation.[6] The broader class of acrylonitrile derivatives has demonstrated a
range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.
[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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